6-allyl-4-(2-methoxyphenyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione
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Overview
Description
The compound “6-allyl-4-(2-methoxyphenyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione” is a derivative of pyrimidine . Pyrimidine and its derivatives have been proven to use antiviral, anticancer, antioxidant, and antimicrobial activity .
Synthesis Analysis
A series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis . The structures of the newly synthesized compounds were established based on their spectral data, elemental analyses, and alternative synthetic routes whenever possible .Molecular Structure Analysis
The molecular structure of the compound was analyzed using mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis .Chemical Reactions Analysis
The compound was synthesized via reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido .Physical and Chemical Properties Analysis
The physical and chemical properties of the compound were analyzed using mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis .Scientific Research Applications
Application in Inhibitors for Human Neutrophil Elastase
This compound has been studied for its potential as an inhibitor of human neutrophil elastase (HNE), which plays a role in diseases involving HNE activity. It was tested for its inhibitory activity in fluorescent peptide substrate assays, suggesting possible applications in treating related conditions through topical pulmonary application via inhalation (Expert Opinion on Therapeutic Patents, 2009).
Catalyst in Synthesis of Aminoalkyl-Naphthols
Another research application of this compound involves its use in the synthesis of 1-(α-Aminoalkyl)-2-Naphthols, showcasing its utility as a catalyst. This process involves a one-pot, three-component synthesis, indicating its versatility in chemical synthesis processes (Polycyclic Aromatic Compounds, 2021).
Photophysical Properties in Organic Optoelectronic Materials
Research has also explored its use in the synthesis of symmetrically substituted diketopyrrolopyrrole derivatives. These derivatives exhibit potential applications in organic optoelectronic materials and biological systems due to their enhanced water solubility and photophysical properties, which can be altered under different conditions (Dyes and Pigments, 2014).
Application in Polymer Solar Cells
This compound is relevant in the field of polymer solar cells, specifically as part of a novel n-type conjugated polyelectrolyte used as an electron transport layer. Its electron-deficient nature and planar structure, derived from the diketopyrrolopyrrole backbone, contribute to high conductivity and electron mobility, enhancing the efficiency of these solar cells (Macromolecules, 2015).
Mechanism of Action
Target of Action
Similar pyrimidine derivatives have been studied for their neuroprotective and anti-neuroinflammatory properties . They have shown promising results in human microglia and neuronal cell models .
Mode of Action
Related triazole-pyrimidine hybrid compounds have shown to inhibit nitric oxide (no) and tumor necrosis factor-α (tnf-α) production in lps-stimulated human microglia cells . They also reduced the expression of the endoplasmic reticulum (ER) chaperone, BIP, and apoptosis marker cleaved caspase-3 in human neuronal cells .
Biochemical Pathways
Related compounds have shown to inhibit er stress, apoptosis, and the nf-kb inflammatory pathway . These pathways play crucial roles in neuroprotection and anti-inflammatory responses.
Result of Action
Related compounds have shown promising neuroprotective and anti-inflammatory properties . They have shown significant anti-neuroinflammatory properties and promising neuroprotective activity .
Properties
IUPAC Name |
4-(2-methoxyphenyl)-6-prop-2-enyl-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidine-2,5-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N3O3/c1-3-8-19-9-11-13(15(19)20)14(18-16(21)17-11)10-6-4-5-7-12(10)22-2/h3-7,14H,1,8-9H2,2H3,(H2,17,18,21) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BCWZRCZPMUYCRP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C2C3=C(CN(C3=O)CC=C)NC(=O)N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N3O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.32 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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